Cas no 876687-00-2 (2-(1,3-dioxaindan-5-yl)-5-({1,1'-biphenyl-4-yl}methyl)sulfanyl-1,3,4-oxadiazole)

• Product Name: 2-(1,3-dioxaindan-5-yl)-5-({1,1'-biphenyl-4-yl}methyl)sulfanyl-1,3,4-oxadiazole
• CAS No: 876687-00-2
• MF: C₂₂H₁₆N₂O₃S
• MW: 388.439043998718
• CID: 6537108
• PubChem ID: 7458031
• Update Time: 2024-01-06

2-(1,3-dioxaindan-5-yl)-5-({1,1'-biphenyl-4-yl}methyl)sulfanyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 2-(1,3-dioxaindan-5-yl)-5-({1,1'-biphenyl-4-yl}methyl)sulfanyl-1,3,4-oxadiazole
• EN300-26868815
• CHEMBL2064531
• 876687-00-2
• AKOS000875105
• 2-(1,3-dioxaindan-5-yl)-5-[({[1,1'-biphenyl]-4-yl}methyl)sulfanyl]-1,3,4-oxadiazole
• BDBM50389086
• Z19456538
• SCHEMBL14604056

• Inchi： 1S/C22H16N2O3S/c1-2-4-16(5-3-1)17-8-6-15(7-9-17)13-28-22-24-23-21(27-22)18-10-11-19-20(12-18)26-14-25-19/h1-12H,13-14H2
• InChI Key： ZSSPKMADGVCZPK-UHFFFAOYSA-N
• SMILES： S(C1=NN=C(C2C=CC3=C(C=2)OCO3)O1)CC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 388.08816355g/mol
• Monoisotopic Mass: 388.08816355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 82.7Ų